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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
butylcyclohexanol, a tertiary alcohol with applications in various chemical syntheses. The

information is presented to support research, development, and quality control activities.

Core Physicochemical Data
The fundamental physicochemical properties of 1-butylcyclohexanol are summarized in the

table below, providing a consolidated reference for laboratory and development work.
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Property Value Source(s)

Molecular Formula C₁₀H₂₀O [1][2][3][4]

Molecular Weight 156.27 g/mol [1][4]

Boiling Point
210.9°C at 760 mmHg90-91°C

at 10 Torr
[1][2]

Melting Point 103°C [2]

Density
0.906 g/cm³0.9141 g/cm³ at

25°C
[1][2][3]

Vapor Pressure 0.0425 mmHg at 25°C [3]

Flash Point 84.6°C [1][3]

Solubility in Water Limited [5][6][7]

logP (Octanol/Water Partition

Coefficient)
2.87180 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 3 [3]

Synthesis of 1-Butylcyclohexanol
A common laboratory-scale synthesis of 1-butylcyclohexanol involves a Grignard reaction.

This method utilizes the nucleophilic addition of an organomagnesium halide (Grignard

reagent) to a ketone.
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Caption: Synthesis of 1-butylcyclohexanol via Grignard reaction.

A detailed experimental protocol for this synthesis is outlined below.

Experimental Protocol: Synthesis via Grignard Reaction
This protocol describes the synthesis of 1-butylcyclohexanol from 1-bromobutane and

cyclohexanone using a Grignard reagent.

Materials:

1-Bromobutane

Magnesium turnings

Anhydrous diethyl ether

Cyclohexanone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Standard laboratory glassware for reflux and extraction

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a

small crystal of iodine to initiate the reaction. Add a solution of 1-bromobutane in anhydrous

diethyl ether dropwise from the dropping funnel. The reaction is exothermic and should be

controlled by the rate of addition. After the addition is complete, reflux the mixture for 30-60

minutes to ensure complete formation of the Grignard reagent (butylmagnesium bromide).

Reaction with Cyclohexanone: Cool the Grignard reagent solution in an ice bath. Add a

solution of cyclohexanone in anhydrous diethyl ether dropwise with stirring. After the addition

is complete, stir the reaction mixture at room temperature for 1-2 hours.

Work-up: Carefully pour the reaction mixture into a beaker containing ice and a saturated

aqueous solution of ammonium chloride to quench the reaction and dissolve the magnesium

salts. Separate the ether layer. Extract the aqueous layer with diethyl ether. Combine the

organic extracts and wash with brine.

Purification: Dry the combined organic layers over anhydrous magnesium sulfate. Filter and

remove the solvent by rotary evaporation. The crude product can be purified by distillation

under reduced pressure to yield 1-butylcyclohexanol.

Experimental Determination of Physicochemical
Properties
The following diagram outlines a general workflow for the experimental determination of the

key physicochemical properties of a compound such as 1-butylcyclohexanol.
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Caption: General workflow for determining physicochemical properties.

Detailed Methodologies
Boiling Point Determination: The boiling point can be determined using a simple distillation

apparatus. The sample is heated in a distillation flask, and the temperature at which the liquid

and vapor phases are in equilibrium at a given pressure is recorded as the boiling point. For

determination at reduced pressure, a vacuum pump and a manometer are connected to the

apparatus.
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Melting Point Determination: A capillary melting point apparatus is typically used. A small

amount of the solid sample is packed into a capillary tube, which is then heated in a controlled

manner. The temperature range over which the sample melts is observed and recorded.

Density Measurement: The density can be determined using a pycnometer. The pycnometer is

weighed empty, then filled with the sample and weighed again. The volume of the pycnometer

is known, allowing for the calculation of the density (mass/volume). The measurement should

be performed at a constant, recorded temperature.

Solubility Testing: Qualitative solubility can be assessed by adding a small amount of 1-
butylcyclohexanol to a test tube containing a known volume of the solvent (e.g., water,

ethanol, acetone). The mixture is agitated, and the degree of dissolution is observed. For

quantitative measurement, a saturated solution is prepared, and the concentration of the

dissolved solute is determined by a suitable analytical method.

LogP (Octanol/Water Partition Coefficient) Determination: The shake-flask method is a

common technique. A solution of 1-butylcyclohexanol in a mixture of n-octanol and water is

prepared and shaken until equilibrium is reached. The two phases are then separated, and the

concentration of the analyte in each phase is determined using a technique such as gas

chromatography (GC) or high-performance liquid chromatography (HPLC). The logP is the

logarithm of the ratio of the concentration in the octanol phase to the concentration in the

aqueous phase.

This guide provides a foundational understanding of the physicochemical properties of 1-
butylcyclohexanol, essential for its effective application in research and development. For

further information, consulting safety data sheets (SDS) and peer-reviewed literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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